Cas no 6139-84-0 (4-chlorobutanal)

• Product Name: 4-chlorobutanal
• CAS No: 6139-84-0
• MF: C₄H₇ClO
• MW: 106.550780534744
• CID: 510783
• PubChem ID: 242200
• Update Time: 2025-04-19

4-chlorobutanal Chemical and Physical Properties

Names and Identifiers

• Butanal, 4-chloro-
• 4-CHLOROBUTANAL
• 4-CHLORO-BUTYRALDEHYDE
• 4-butyryl chloride
• 4-chlorbutanal
• 4-chloro butyraldehyde
• DTXSID10976944
• AKOS006223872
• NSC50473
• NSC-50473
• DOQLCJMCQWQQHK-UHFFFAOYSA-N
• A813826
• SCHEMBL366966
• 1-chlorobutan-4-al
• 4-chloranylbutanal
• 195835-96-2
• F77793
• 4-chlorobutyraldehyde
• gamma-chlorobutyraldehyde
• 6139-84-0
• EN300-41012
• 4-chlorobutanal

• Inchi： 1S/C4H7ClO/c5-3-1-2-4-6/h4H,1-3H2
• InChI Key： DOQLCJMCQWQQHK-UHFFFAOYSA-N
• SMILES： ClCCCC=O

Computed Properties

• Exact Mass: 106.01900
• Monoisotopic Mass: 106.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 36.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.1060
• Boiling Point: 118.37°C (rough estimate)
• Flash Point: 51°C
• Refractive Index: 1.4466 (estimate)
• PSA: 17.07000
• LogP: 1.20430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes